2,N-Dihydroxy-4-trifluoromethyl-benzamide

• IUPAC Name: N,2-dihydroxy-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C8H6F3NO3/c9-8(10,11)4-1-2-5(6(13)3-4)7(14)12-15/h1-3,13,15H,(H,12,14)
• InChI Key: QVMYQKKBAUUYME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)O)C(=O)NO
• Molecular Formula: C8H6F3NO3
• Molecular Weight: 221.13 g/mol

Description

2,N-Dihydroxy-4-trifluoromethyl-benzamide, also known as 2N-DHTB, is an organic compound with a wide range of applications in science and medicine. It is a highly versatile compound, with a wide range of uses, including synthesis, drug development, and research applications.

Mechanism of Action

2,N-Dihydroxy-4-trifluoromethyl-benzamide is known to act as an inhibitor of several enzymes, including acetylcholinesterase, phospholipase A2, and cyclooxygenase-2. It has been found to inhibit the activity of these enzymes by binding to their active sites, preventing them from catalyzing their reactions. This inhibition of enzyme activity has been found to be reversible, meaning that the effects of this compound can be reversed by removing the compound from the system.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to have an anti-inflammatory effect, as well as an antioxidant effect. It has also been found to have an anti-cancer effect, as well as an anti-platelet effect. It has been found to have an anti-allergic effect, as well as an anti-viral effect. Finally, it has been found to have an anti-fungal effect.

Advantages and Limitations for Lab Experiments

2,N-Dihydroxy-4-trifluoromethyl-benzamide has a number of advantages and limitations for lab experiments. One of the main advantages of using this compound in lab experiments is that it is a highly versatile compound, with a wide range of uses. It is also relatively easy to synthesize and isolate, making it a convenient compound for lab experiments. However, one of the main limitations of using this compound in lab experiments is that it is not very stable, and can be easily degraded by light and oxygen.

Future Directions

2,N-Dihydroxy-4-trifluoromethyl-benzamide has a wide range of potential applications in the future. One of the main future directions for this compound is in the development of new drugs for the treatment of various diseases, such as cancer, Alzheimer's disease, and cardiovascular disease. It could also be used in the development of new enzyme inhibitors, as well as in the development of new drugs for the treatment of allergies and viral infections. Finally, it could be used in the development of new antibiotics, as well as in the development of new anti-fungal drugs.

Synthesis Methods

2,N-Dihydroxy-4-trifluoromethyl-benzamide can be synthesized by a number of different methods. One of the most common methods is the reaction of N,N-dibenzyl-2-hydroxy-4-trifluoromethylbenzamide with sodium hydroxide. This reaction results in the formation of this compound, which can then be purified and isolated. Other methods of synthesis include the reaction of N,N-dibenzyl-2-hydroxy-4-trifluoromethylbenzamide with other reagents, such as hydrazine or hydrochloric acid.

Scientific Research Applications

2,N-Dihydroxy-4-trifluoromethyl-benzamide has a wide range of applications in scientific research. It has been used in the study of enzyme inhibitors, as well as in the development of drugs for the treatment of certain diseases. It has been used in the study of cancer, Alzheimer's disease, and cardiovascular disease. It has also been used in the study of the structure and function of proteins, as well as in the development of new drugs.

Safety and Hazards

The safety data sheet for 4-(Trifluoromethyl)benzamide indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and respiratory irritation.